Cas no 389630-80-2 (Piperazine,1-benzoyl-4-[[4-fluoro-7-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]oxoacetyl]-)
![Piperazine,1-benzoyl-4-[[4-fluoro-7-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]oxoacetyl]- structure](https://www.kuujia.com/scimg/cas/389630-80-2x500.png)
389630-80-2 structure
Product name:Piperazine,1-benzoyl-4-[[4-fluoro-7-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]oxoacetyl]-
CAS No:389630-80-2
MF:C30H24FN5O4
MW:537.541069984436
CID:1496809
Piperazine,1-benzoyl-4-[[4-fluoro-7-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]oxoacetyl]- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-benzoyl-4-[[4-fluoro-7-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]oxoacetyl]-
- 1,2-Ethanedione, 1-(4-benzoyl-1-piperazinyl)-2-[4-fluoro-7-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]-
-
- Inchi: 1S/C30H24FN5O4/c31-23-12-11-21(28-33-24(34-40-28)17-19-7-3-1-4-8-19)26-25(23)22(18-32-26)27(37)30(39)36-15-13-35(14-16-36)29(38)20-9-5-2-6-10-20/h1-12,18,32H,13-17H2
- InChI Key: ORCYJISYVKDLRR-UHFFFAOYSA-N
- SMILES: C(N1CCN(C(=O)C2=CC=CC=C2)CC1)(=O)C(C1C2=C(NC=1)C(C1ON=C(CC3=CC=CC=C3)N=1)=CC=C2F)=O
Computed Properties
- Exact Mass: 537.18142
Experimental Properties
- Density: 1.389±0.06 g/cm3(Predicted)
- Boiling Point: 786.3±70.0 °C(Predicted)
- PSA: 112.4
- pka: 12.12±0.30(Predicted)
Piperazine,1-benzoyl-4-[[4-fluoro-7-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]oxoacetyl]- Related Literature
-
Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
-
Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
-
Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
-
Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
-
Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
389630-80-2 (Piperazine,1-benzoyl-4-[[4-fluoro-7-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-1H-indol-3-yl]oxoacetyl]-) Related Products
- 171485-39-5(Myrislignan)
- 2248362-09-4(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-2-(2-methylphenyl)acetate)
- 186895-24-9(3-(4-Benzyloxy-3-methoxy-phenyl)-propionic acid ethyl ester)
- 1448126-11-1(N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]thiophene-2-sulfonamide)
- 2270-20-4(5-Phenylvaleric acid)
- 1499393-25-7((1-phenylcyclopentyl)methanethiol)
- 2228773-59-7(1-amino-2-(5-bromo-2-chloropyridin-4-yl)propan-2-ol)
- 31119-24-1(2-acetyl-N-methylhydrazinecarbothioamide)
- 75191-79-6(2-(Aminomethyl)aniline hydrochloride)
- 946212-25-5(N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
